Cas no 84255-30-1 ((2S)-2-[[5-(Dimethylamino)naphthalen-1-yl]sulfonylamino]-4-methylpentanoic acid;piperidine)
84255-30-1 structure
Product Name:(2S)-2-[[5-(Dimethylamino)naphthalen-1-yl]sulfonylamino]-4-methylpentanoic acid;piperidine
CAS No:84255-30-1
MF:C23H35N3O4S
MW:449.606704950333
CID:888646
Update Time:2023-08-03
(2S)-2-[[5-(Dimethylamino)naphthalen-1-yl]sulfonylamino]-4-methylpentanoic acid;piperidine Chemical and Physical Properties
Names and Identifiers
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- n-[[5-(dimethylamino)-1-naphthyl]sulphonyl]-l-leucine, compound with piperidine (1:1)
- N-((5-(Dimethylamino)-1-naphthyl)sulphonyl)-L-leucine, compound with piperidine (1:1)
- (2S)-2-[[5-(Dimethylamino)naphthalen-1-yl]sulfonylamino]-4-methylpentanoic acid;piperidine
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- Inchi: 1S/C18H24N2O4S.C5H11N/c1-12(2)11-15(18(21)22)19-25(23,24)17-10-6-7-13-14(17)8-5-9-16(13)20(3)4;1-2-4-6-5-3-1/h5-10,12,15,19H,11H2,1-4H3,(H,21,22);6H,1-5H2/t15-;/m0./s1
- InChI Key: RMTYRELLCOHJLO-RSAXXLAASA-N
- SMILES: S(C1C=CC=C2C(=CC=CC=12)N(C)C)(N[C@H](C(=O)O)CC(C)C)(=O)=O.N1CCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 587
- Topological Polar Surface Area: 107
(2S)-2-[[5-(Dimethylamino)naphthalen-1-yl]sulfonylamino]-4-methylpentanoic acid;piperidine Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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